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Compound of Interest

Compound Name: 3-chloro-1H-pyrazole

Cat. No.: B178544 Get Quote

A Technical Guide to the Physical Properties of
3-chloro-1H-pyrazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 3-chloro-
1H-pyrazole, a heterocyclic compound of interest in medicinal chemistry and materials

science. This document focuses on its melting and boiling points, presenting available data and

outlining the standard experimental methodologies for their determination.

Core Physical Properties
The reliable determination of physical properties such as melting and boiling points is

fundamental to the characterization and quality control of chemical compounds. These

parameters provide insights into the purity of a substance and are critical for designing and

optimizing synthetic routes and formulation processes.

Data Presentation
The known melting and boiling point data for 3-chloro-1H-pyrazole are summarized in the

table below. It is important to note that while the melting point is an experimentally determined

value, the boiling point is a predicted value derived from computational models.
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Physical Property Value Data Type

Melting Point 40 °C Experimental

Boiling Point 250.9 ± 13.0 °C Predicted

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for the determination of the physical properties of 3-
chloro-1H-pyrazole are not extensively detailed in publicly available literature, the following

are standard and widely accepted methodologies for determining the melting and boiling points

of organic compounds.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The capillary

method is a common and reliable technique for this measurement.

Capillary Method Protocol:

Sample Preparation: A small amount of the finely powdered, dry sample of 3-chloro-1H-
pyrazole is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3

mm.[1]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a Thiele tube, adjacent to a calibrated thermometer.[2]

Heating: The apparatus is heated slowly and steadily, typically at a rate of 1-2 °C per minute

as the expected melting point is approached.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has completely

liquefied is recorded as the end of the melting range.[3]
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Purity Indication: A sharp melting range (typically ≤ 1 °C) is indicative of a pure compound,

whereas a broad melting range suggests the presence of impurities.[2]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. Since the boiling point of 3-chloro-1H-pyrazole is a predicted value,

experimental determination would be necessary for confirmation. Standard methods include

the distillation method and the capillary method (Siwoloboff method).

Capillary Method (Siwoloboff Method) Protocol:

Sample Preparation: A small amount (a few milliliters) of liquid 3-chloro-1H-pyrazole is

placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed within

the test tube.

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a

suitable heating bath (e.g., an oil bath or a Thiele tube).[4]

Heating and Observation: The bath is heated until a steady stream of bubbles emerges from

the open end of the inverted capillary tube. This indicates that the air in the capillary has

been replaced by the vapor of the substance.

Cooling and Measurement: The heating is discontinued, and the bath is allowed to cool

slowly. The temperature at which the liquid just begins to enter the capillary tube is recorded

as the boiling point.[5] This is the point at which the external pressure equals the vapor

pressure of the liquid.

Pressure Correction: The atmospheric pressure should be recorded at the time of the

measurement, as boiling points are pressure-dependent.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the determination and verification

of the physical properties of a chemical compound like 3-chloro-1H-pyrazole.
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Workflow for Physical Property Determination
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Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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